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Compound of Interest

Compound Name: Mdmb-chmica

Cat. No.: B608949 Get Quote

The full chemical name for the synthetic cannabinoid commonly known as MDMB-CHMICA is

methyl 2-(1-(cyclohexylmethyl)-1H-indole-3-carboxamido)-3,3-dimethylbutanoate[1][2]. This

compound is also systematically named methyl 2-[[1-(cyclohexylmethyl)-1H-indole-3-carbonyl]

amino]-3,3-dimethylbutanoate[3]. It belongs to the indole-based class of synthetic cannabinoids

and is recognized for its high potency as an agonist of the CB₁ receptor[4].

It is important to distinguish MDMB-CHMICA from a structurally similar compound, MDMB-

CHMINACA, which is an indazole-based synthetic cannabinoid. The IUPAC name for MDMB-

CHMINACA is Methyl (2S)-2-{[1-(cyclohexylmethyl)-1H-indazol-3-yl]formamido}-3,3-

dimethylbutanoate[5]. The core of MDMB-CHMICA is an indole structure, whereas MDMB-

CHMINACA possesses an indazole core, leading to different chemical and pharmacological

properties.

MDMB-CHMICA has been identified in designer drug products and is often sold online under

various names, which can lead to confusion. Initially, it was marketed under the name "MMB-

CHMINACA"[4]. The abbreviation MDMB-CHMICA is derived from its chemical structure:

'MDMB' for methyl-dimethylbutanoate, 'CHM' for cyclohexylmethyl, 'I' for indole, and 'CA' for

carboxamide.

This substance is classified as a Schedule I controlled substance in the United States,

indicating no currently accepted medical use and a high potential for abuse[2]. Researchers

and drug development professionals require precise chemical identification to understand its
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pharmacological and toxicological profiles, develop analytical detection methods, and assess

its impact on public health.

A comprehensive technical guide on MDMB-CHMICA would delve into its synthesis, receptor

binding affinities, metabolic pathways, and the detailed experimental protocols used to

determine these characteristics. Such a guide would be invaluable for the scientific community

in addressing the challenges posed by the continuous emergence of new psychoactive

substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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